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Compound of Interest

Compound Name: BLT-1

Cat. No.: B1667137 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring both personal and environmental

safety. This guide provides essential, step-by-step procedures for the proper disposal of BLT-1
(Block lipid transport-1), a selective inhibitor of the scavenger receptor B, type 1 (SR-BI).

Adherence to these protocols is critical for minimizing risks and ensuring regulatory

compliance.

Key Compound Information
A summary of essential data for BLT-1 is presented below. This information is vital for

understanding the compound's properties and for making informed decisions regarding its safe

handling and disposal.
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Property Value

Chemical Name
2-(2-hexylcyclopentylidene)-

hydrazinecarbothioamide

Synonyms Block lipid transport-1, BLT-1

CAS Number 321673-30-7

Molecular Formula C₁₂H₂₃N₃S

Molecular Weight 241.4 g/mol

Appearance White to tan powder

Solubility Soluble in DMSO (≥13 mg/mL)

Hazard Classification
Harmful if swallowed. Very toxic to aquatic life

with long lasting effects.[1]

Immediate Safety and Handling Precautions
Before initiating any disposal process, it is crucial to recognize the potential hazards associated

with BLT-1. As a thiosemicarbazone copper chelator, it should be handled with care.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling BLT-1
waste. This includes:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

Body Protection: A lab coat or other impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust.

[1]

Engineering Controls: Ensure adequate ventilation in the work area. An accessible safety

shower and eye wash station are mandatory.[1]
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Step-by-Step Disposal Protocol
The following procedure outlines the safe disposal of BLT-1. In the absence of specific

institutional protocols, this conservative approach should be followed.

Containment:

Solid Waste: Collect solid BLT-1 waste in a clearly labeled, sealed container. Avoid

generating dust.

Liquid Waste: For solutions containing BLT-1, use a sealed, leak-proof container. Do not

pour BLT-1 solutions down the drain.[1]

Compatibility: Do not mix BLT-1 waste with other chemical waste unless compatibility has

been confirmed.

Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name, "BLT-1" or "Block lipid transport-1".

Indicate the approximate quantity of the waste.

Storage:

Store the sealed and labeled waste container in a designated hazardous waste

accumulation area within the laboratory.

This area should be secure, well-ventilated, and away from incompatible materials.[1]

Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the BLT-1 waste.[1]

Follow all institutional, local, and national regulations for hazardous waste disposal.[2]

BLT-1 waste should be disposed of via an approved waste disposal plant.[1]
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Documentation:

Complete all required waste disposal forms or logs as per your institution's protocols.

Maintain a record of the disposal for laboratory compliance.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of BLT-1.
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Caption: Workflow for the safe disposal of BLT-1.

Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's specific safety and disposal protocols and the most current Safety Data Sheet

(SDS) for BLT-1. Your institution's Environmental Health and Safety (EHS) department is the

primary resource for any questions regarding chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667137#blt-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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